Cas no 1449588-25-3 (O1-tert-butyl O2-methyl trans-3-hydroxypyrrolidine-1,2-dicarboxylate)

• Product Name: O1-tert-butyl O2-methyl trans-3-hydroxypyrrolidine-1,2-dicarboxylate
• CAS No: 1449588-25-3
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• CID: 4734244
• Update Time: 2025-06-08

O1-tert-butyl O2-methyl trans-3-hydroxypyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 2-methyl (2S,3S)-3-hydroxypyrrolidine-1,2-dicarboxylate
• BOC-(2S,3S)-3-HYDROXYPYRROLIDINE-2-CARBOXYLIC ACID METHYL ESTER
• (2S,3S)-1-(TERT-BUTOXYCARBONYL)-3-HYDROXYPYRROLIDINE-2-CARBOXYLIC ACID METHYL ESTER
• (2S,3S)-1-(tert-Butoxycarbonyl)-3-hydroxy-pyrrolidine-2-carboxylic acid methyl ester
• SVSSZFBZFUSINI-YUMQZZPRSA-N
• (2s,3s)-1-tert-butyl 2-methyl 3-hydroxypyrrolidine-1,2-dicarboxylate
• VT1198
• PB34996
• O1-tert-butyl O2-methyl trans-3-hydroxypyrrolidine-1,2-dicarboxylate
• rel-1-(tert-Butyl) 2-methyl (2R,3R)-3-hydroxypyrrolidine-1,2-dicarboxylate

• Inchi： 1S/C11H19NO5/c1-11(2,3)17-10(15)12-6-5-7(13)8(12)9(14)16-4/h7-8,13H,5-6H2,1-4H3/t7-,8-/m0/s1
• InChI Key： SVSSZFBZFUSINI-YUMQZZPRSA-N
• SMILES： O[C@H]1CCN(C(=O)OC(C)(C)C)[C@@H]1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• Topological Polar Surface Area: 76.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on O1-tert-butyl O2-methyl trans-3-hydroxypyrrolidine-1,2-dicarboxylate

Professional Introduction to O1-tert-butyl O2-methyl trans-3-hydroxypyrrolidine-1,2-dicarboxylate (CAS No. 1449588-25-3)

O1-tert-butyl O2-methyl trans-3-hydroxypyrrolidine-1,2-dicarboxylate, a compound with the CAS number 1449588-25-3, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit remarkable potential in modulating biological pathways, particularly those involving enzyme inhibition and signal transduction. The unique structural features of this molecule, including its trans-3-hydroxypyrrolidine-1,2-dicarboxylate backbone and the presence of protective tert-butyl and methyl groups, contribute to its stability and reactivity, making it a valuable scaffold for further chemical modifications.

The development of such heterocyclic compounds has been driven by the increasing demand for selective and potent inhibitors in drug discovery. The O1-tert-butyl O2-methyl trans-3-hydroxypyrrolidine-1,2-dicarboxylate structure is particularly noteworthy due to its ability to interact with biological targets in a highly specific manner. This specificity is crucial for minimizing side effects and improving therapeutic efficacy. Recent studies have highlighted the compound's potential in inhibiting key enzymes involved in inflammatory responses and metabolic disorders.

In the realm of medicinal chemistry, the synthesis of this compound has been refined through advanced organic synthesis techniques. The incorporation of the hydroxypyrrolidine moiety enhances the molecule's solubility and bioavailability, which are critical factors for drug development. Additionally, the protective tert-butyl group at the O1 position provides stability against hydrolysis, ensuring that the compound remains active during storage and administration.

Recent research has demonstrated that derivatives of this compound exhibit promising activity against various disease models. For instance, studies have shown that modifications to the carboxylate groups can enhance binding affinity to target proteins. This has led to the exploration of novel analogs with improved pharmacokinetic properties. The flexibility offered by the trans configuration of the hydroxypyrrolidine ring allows for diverse conformational changes, which can be exploited to optimize interactions with biological receptors.

The pharmaceutical industry has taken note of these findings, as they align with current trends toward personalized medicine and targeted therapy. The ability to fine-tune the structure of O1-tert-butyl O2-methyl trans-3-hydroxypyrrolidine-1,2-dicarboxylate (CAS No. 1449588-25-3) allows researchers to develop bespoke molecules tailored to individual patient needs. This approach not only enhances therapeutic outcomes but also reduces the likelihood of adverse reactions.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and its biological targets. These studies have revealed insights into binding mechanisms and have guided the design of more effective derivatives. The use of computational tools has significantly accelerated the drug discovery process, enabling researchers to predict potential lead compounds with high accuracy.

The environmental impact of synthesizing such complex molecules is also a critical consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that pharmaceutical development remains viable in the long term without compromising ecological integrity.

In conclusion, O1-tert-butyl O2-methyl trans-3-hydroxypyrrolidine-1,2-dicarboxylate (CAS No. 1449588-25-3) stands as a testament to the progress being made in chemical biology and drug discovery. Its unique structural features and promising biological activity make it a cornerstone in ongoing research efforts aimed at developing novel therapeutics for various diseases. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly vital role in shaping future medical treatments.